molecular formula C17H26N2O2 B8574968 N-Phenyl-1-t-butoxycarbonylpiperidine-4-methylamine

N-Phenyl-1-t-butoxycarbonylpiperidine-4-methylamine

Cat. No. B8574968
M. Wt: 290.4 g/mol
InChI Key: UJNUVGMUAYIWHR-UHFFFAOYSA-N
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Description

N-Phenyl-1-t-butoxycarbonylpiperidine-4-methylamine is a useful research compound. Its molecular formula is C17H26N2O2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C17H26N2O2

Molecular Weight

290.4 g/mol

IUPAC Name

tert-butyl 4-(anilinomethyl)piperidine-1-carboxylate

InChI

InChI=1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-9-14(10-12-19)13-18-15-7-5-4-6-8-15/h4-8,14,18H,9-13H2,1-3H3

InChI Key

UJNUVGMUAYIWHR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CNC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Borane-tetrahydrofuran complex (1.0M in tetrahydrofuran, 57 mL, 57 mmol) was added to a stirred, cooled (0° C.) solution N-phenyl-1-t-butoxycarbonylpiperidine-4-carboxamide (5.78 g, 19 mmol) in tetrahydrofuran (95 mL) and the mixture was stirred at room temperature for 18 h. Methanol (10 mL) was added and the solvent was evaporated under reduced pressure. Potassium carbonate (13.13 g, 95 mmol) and methanol (150 mL) were added and the mixture was heated under reflux for 1 h. The mixture was cooled and the solvent was evaporated under reduced pressure. Water (100 mL) was added and the mixture was extracted with dichloromethane (3×100 mL). The combined organic fractions were dried (MgSO4) and the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with EtOAc/Hexane (20:80) to give the title compound as a colorless solid (5.08 g, 92%), δH (250 MHz, CDCl3) 7.18 (2H, t, J 7.6 Hz), 6.69 (1H, t, J 7.6 Hz), 6.59 (2H, d, J 7.6 Hz), 4.14 (2H, m), 3.73 (1H, br s), 3.03 (2H, d, J 6.2 Hz), 2.69 (2H, m), 1.79-1.55 (3H, m), 1.46 (9H, s), and 1.20 (2H, m).
Quantity
57 mL
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reactant
Reaction Step One
Quantity
5.78 g
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reactant
Reaction Step Two
Quantity
95 mL
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solvent
Reaction Step Two
Quantity
10 mL
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reactant
Reaction Step Three
Quantity
13.13 g
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reactant
Reaction Step Four
Quantity
150 mL
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reactant
Reaction Step Four
Yield
92%

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